Cas no 871252-59-4 (1-(6-Chloropyridin-3-yl)-444-trifluorobutan-1-one)

1-(6-Chloropyridin-3-yl)-444-trifluorobutan-1-one structure
871252-59-4 structure
Product Name:1-(6-Chloropyridin-3-yl)-444-trifluorobutan-1-one
CAS No:871252-59-4
MF:C9H7ClF3NO
MW:237.60619187355
CID:2188864
PubChem ID:79022229
Update Time:2025-04-21

1-(6-Chloropyridin-3-yl)-444-trifluorobutan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(6-Chloropyridin-3-yl)-444-trifluorobutan-1-one
    • 1-(6-Chloro-3-pyridinyl)-4,4,4-trifluoro-1-butanone
    • 871252-59-4
    • 1-Butanone, 1-(6-chloro-3-pyridinyl)-4,4,4-trifluoro-
    • AKOS017561259
    • SCHEMBL2275526
    • Inchi: 1S/C9H7ClF3NO/c10-8-2-1-6(5-14-8)7(15)3-4-9(11,12)13/h1-2,5H,3-4H2
    • InChI Key: YDHFXRMGXCDPFL-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C=N1)C(CCC(F)(F)F)=O

Computed Properties

  • Exact Mass: 237.0168260Da
  • Monoisotopic Mass: 237.0168260Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • Density: 1.353
  • Boiling Point: 292℃
  • Flash Point: 130℃
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